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Compound of Interest

Compound Name: 4-Amino-3-nitrobenzoic acid

Cat. No.: B072122 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans for 4-Amino-3-nitrobenzoic acid (CAS No. 1588-

83-6). Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

Hazard Identification and Personal Protective
Equipment
4-Amino-3-nitrobenzoic acid is a solid substance that can cause skin, eye, and respiratory

irritation.[1][2][3] While the toxicological properties have not been fully investigated, it is crucial

to handle this compound with care, employing a multi-layered safety approach that combines

engineering controls and appropriate Personal Protective Equipment (PPE).

Summary of Required Personal Protective Equipment
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PPE Category Item Specifications Rationale

Eye Protection Safety Goggles

Must be worn at all

times in the laboratory

and conform to EN

166 or OSHA 29 CFR

1910.133 standards.

[1]

Protects against dust

particles and potential

splashes that can

cause serious eye

irritation.[2][3]

Face Protection Face Shield

Recommended when

there is a significant

risk of splashing or

dust generation.

Provides an additional

layer of protection for

the entire face from

splashes or airborne

particles.

Hand Protection
Chemical-resistant

gloves

Butyl rubber or Nitrile

gloves are suitable

choices.[4] Always

inspect gloves for

integrity before each

use and change them

immediately upon

contamination.[5]

Prevents skin contact,

which can cause

irritation.[2][3] Butyl

rubber gloves, in

particular, offer good

resistance to nitro-

compounds.[4]

Body Protection Laboratory Coat

A flame-resistant lab

coat should be worn

and kept fully

buttoned.

Provides a barrier

against accidental

skin contact with the

chemical.

Respiratory Protection Dust mask or

respirator

For nuisance

exposures, a P95

(US) or P1 (EU EN

143) particle respirator

is recommended. For

higher-level protection

or when dust

generation is likely,

use a respirator with

an organic vapor/acid

gas cartridge

Protects against

inhalation of dust,

which may cause

respiratory tract

irritation.[1][2]
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combined with a P100

filter.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Amino-3-nitrobenzoic acid is

provided below for easy reference.

Property Value

Molecular Formula C₇H₆N₂O₄[2][6]

Molecular Weight 182.13 g/mol [2][6]

Appearance
White to off-white or yellow to light red

crystalline solid.[1][7]

Melting Point 280-290 °C (decomposes)[2][6][7]

Solubility
Very soluble in water.[1] Soluble in alcohols,

ketones, and ethyl acetate.[7]

pKa 4.19[1]

Density 1.6 g/cm³[2]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 4-Amino-3-nitrobenzoic acid to minimize

exposure and ensure safety.

Engineering Controls
Ventilation: Always handle 4-Amino-3-nitrobenzoic acid in a well-ventilated area.[1] A

certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.
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Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust. Use a spatula for transferring the solid and avoid creating dust

clouds.

During the Experiment: Keep all containers with 4-Amino-3-nitrobenzoic acid clearly

labeled. Avoid contact with skin and eyes.[1]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the chemical, even if gloves were worn.[1]

Storage: Store 4-Amino-3-nitrobenzoic acid in a tightly closed container in a cool, dry, and

well-ventilated area, away from incompatible substances such as oxidizing agents.[1]

Emergency and Disposal Plans
Spill Management Protocol

Evacuate: Evacuate all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste.[2] Avoid actions that could generate dust.[1]

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect all cleaning materials for disposal as hazardous waste.

Waste Disposal Plan
Chemical Waste: Dispose of surplus and non-recyclable 4-Amino-3-nitrobenzoic acid
through a licensed disposal company.[3][5] A recommended method is to dissolve or mix the
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material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Contaminated Materials: Dispose of contaminated packaging, absorbent materials, and used

PPE as hazardous waste in accordance with local, regional, and national regulations.[3][5]

Do not empty into drains.[8]

Workflow for Safe Handling of 4-Amino-3-
nitrobenzoic Acid
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Safe Handling Workflow for 4-Amino-3-nitrobenzoic Acid
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Caption: Workflow for handling 4-Amino-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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